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Compound of Interest

Compound Name: Methyl 5-bromo-3-chloropicolinate

Cat. No.: B592614

Essential Safety and Handling Guide for Methyl
5-bromo-3-chloropicolinate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling Methyl 5-bromo-3-chloropicolinate (CAS No. 1214336-41-0).
Adherence to these guidelines is critical for ensuring laboratory safety and regulatory
compliance.

Hazard Identification and Classification

Methyl 5-bromo-3-chloropicolinate is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, and eye contact. The GHS hazard statements
for this compound are:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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The signal word for this chemical is Warning.[1]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and
ensure personal safety.
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a

full-face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene). It is
crucial to regularly inspect
gloves for any signs of

degradation or perforation.

Prevents skin contact, which
can cause irritation. No specific
breakthrough time data is
available for Methyl 5-bromo-3-
chloropicolinate, so a
conservative approach of
changing gloves frequently is

recommended.

Body Protection

A laboratory coat, long pants,
and closed-toe shoes are
required. For tasks with a
higher risk of splashes, a
chemically resistant apron

should be worn.

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

All handling of the solid
compound must be conducted
in a certified chemical fume
hood. If a fume hood is not
available or if there is a
potential for aerosol
generation, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors
and particulates should be

used.

Prevents inhalation of the
powder, which can cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural workflow for the safe handling of Methyl 5-bromo-3-

chloropicolinate from receipt to disposal.
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Experimental Protocol: Weighing and Dissolving the Compound
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e Preparation and Engineering Controls:

o Designate a specific area within a certified chemical fume hood for handling the compound
to contain potential spills.

o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Ensure a spill kit containing appropriate absorbent material is readily available.

e Donning Personal Protective Equipment:

o Before handling, put on all required PPE as specified in the table above.

» Handling the Compound:

o Conduct all weighing and transfers of the solid compound within a chemical fume hood to
control dust and vapors.

o Use a spatula to carefully transfer the desired amount of the solid from its container to a
tared weigh boat or directly into the reaction vessel.

o To minimize dust generation, avoid rapid movements and pouring the powder from a
height.

o Once the desired amount is weighed, securely close the primary container.

o If preparing a solution, add the solvent to the solid in the reaction vessel slowly to avoid
splashing.

o Decontamination and Waste Disposal:

o After handling, decontaminate the work surface with an appropriate solvent (e.g.,
isopropanol or ethanol) followed by soap and water.

o Dispose of all contaminated materials, including gloves, weigh boats, and paper towels, in
a designated hazardous waste container.
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o Properly label the hazardous waste container according to your institution's guidelines.

Emergency Procedures

Situation

Action

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing and wash it
before reuse.[2] If skin irritation persists, seek

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill

For a small spill, carefully scoop up the solid
material, trying to minimize dust generation.
Place it in a sealed container for disposal. Clean
the spill area with a wet cloth or paper towel,
and then decontaminate the area. For a large
spill, evacuate the area and contact your

institution's emergency response team.

Disposal Plan

All waste containing Methyl 5-bromo-3-chloropicolinate, including unused product,

contaminated materials, and solutions, must be disposed of as hazardous waste.

¢ Solid Waste: Collect in a clearly labeled, sealed container.
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» Liquid Waste: Collect in a compatible, sealed, and labeled container. Halogenated organic
waste should be segregated from non-halogenated waste streams.

» Follow all local, state, and federal regulations for hazardous waste disposal. It is common for
institutions to have a dedicated chemical waste program for collection and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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